4-(4,5,6,7-Tetrafluoroindol-3-yl)piperidine

• Molecular Formula: C13H12F4N2
• Molecular Weight: 272.24 g/mol
• IUPAC Name: 4,5,6,7-tetrafluoro-3-piperidin-4-yl-1H-indole
• InChI: InChI=1S/C13H12F4N2/c14-9-8-7(6-1-3-18-4-2-6)5-19-13(8)12(17)11(16)10(9)15/h5-6,18-19H,1-4H2
• InChI Key: BLTPAQMLCMLLLT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CNC3=C2C(=C(C(=C3F)F)F)F

Description

4-(4,5,6,7-Tetrafluoroindol-3-yl)piperidine is a useful research compound. Its molecular formula is C13H12F4N2 and its molecular weight is 272.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-benzyloxycarbonyl-4-(4,5,6,7-tetrafluoroindol-3-yl)piperidine (20.0 g, 49.21 mmol) [prepared as described in Step 1 above] in argon deoxygenated 80% ethanol/tetrahydrofuran (800 ml) was added 10% Pd-C (5 g), and the resulting mixture was stirred under a hydrogen atmosphere (1 atm) for 3 h. The mixture was degassed under argon, filtered through Celite, and concentrated in vacuo. The solid residue was recrystallized from methylene chloride/hexane to afford 4-(4,5,6,7-tetrafluoroindol-3-yl)piperidine (90%) as a white solid.